Cas no 1804420-54-9 (Ethyl 2-cyano-6-methyl-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-6-methyl-3-(trifluoromethyl)phenylacetate
• CAS No: 1804420-54-9
• MF: C₁₃H₁₂F₃NO₂
• MW: 271.235094070435
• CID: 5003311
• Update Time: 2025-06-29

Ethyl 2-cyano-6-methyl-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-methyl-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H12F3NO2/c1-3-19-12(18)6-9-8(2)4-5-11(10(9)7-17)13(14,15)16/h4-5H,3,6H2,1-2H3
• InChI Key： RKUHPMBAKMUSCK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=C(C=1C#N)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-6-methyl-3-(trifluoromethyl)phenylacetate

Ethyl 2-cyano-6-methyl-3-(trifluoromethyl)phenylacetate (CAS No. 1804420-54-9): A Comprehensive Overview

Ethyl 2-cyano-6-methyl-3-(trifluoromethyl)phenylacetate (CAS No. 1804420-54-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, holds promise in various research applications, particularly in the development of novel therapeutic agents. The presence of a cyano group, a methyl group, and a trifluoromethyl group on the phenyl ring contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The< strong>Ethyl 2-cyano-6-methyl-3-(trifluoromethyl)phenylacetate molecule exhibits a high degree of functional diversity, which is attributed to its multifaceted substitution pattern. The cyano group (–CN) introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. On the other hand, the methyl group (–CH₃) and trifluoromethyl group (–CF₃) contribute to steric hindrance and electronic effects, respectively. These features make it an attractive candidate for further derivatization and exploration in drug discovery.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The< strong>trifluoromethyl group is particularly noteworthy for its ability to modulate the bioactivity of molecules by influencing lipophilicity and binding affinity. This has led to its widespread use in medicinal chemistry, where it is often incorporated into lead compounds to optimize their pharmacological properties. Ethyl 2-cyano-6-methyl-3-(trifluoromethyl)phenylacetate aligns with this trend, offering a versatile scaffold for designing next-generation therapeutics.

One of the most compelling aspects of Ethyl 2-cyano-6-methyl-3-(trifluoromethyl)phenylacetate is its potential application in the synthesis of biologically active molecules. The cyano group can be further functionalized into amides or carboxylic acids, while the phenyl ring provides a stable aromatic core for further derivatization. These properties make it an excellent starting material for exploring novel chemical entities targeting various disease pathways. For instance, researchers have been investigating its role in developing inhibitors for enzymes involved in cancer metabolism and inflammation.

The< strong>Ethyl 2-cyano-6-methyl-3-(trifluoromethyl)phenylacetate compound has also shown promise in preclinical studies as a precursor for drug candidates. Its structural motifs are reminiscent of known bioactive scaffolds, suggesting that derivatives of this compound may exhibit similar pharmacological effects. Additionally, the presence of fluorine atoms can enhance the binding affinity to biological targets, making it a valuable asset in rational drug design. Recent studies have highlighted its utility in generating libraries of compounds for high-throughput screening (HTS), where large numbers of molecules are rapidly tested for biological activity.

The synthesis of Ethyl 2-cyano-6-methyl-3-(trifluoromethyl)phenylacetate involves multi-step organic reactions that showcase the compound's synthetic versatility. Key steps include condensation reactions to form the acetoacetate moiety followed by functionalization with cyanide sources and trifluoromethylation techniques. These synthetic pathways highlight the compound's role as a building block in complex molecule construction. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have further expanded its synthetic utility, enabling access to diverse derivatives with tailored properties.

In conclusion, Ethyl 2-cyano-6-methyl-3-(trifluoromethyl)phenylacetate represents a significant advancement in pharmaceutical chemistry and chemical biology. Its unique structural features and functional diversity make it an invaluable intermediate for developing novel therapeutic agents. The incorporation of fluorine atoms enhances its pharmacological potential, while its versatile synthetic pathways allow for extensive molecular diversification. As research continues to uncover new applications for this compound, it is poised to play a crucial role in future drug discovery efforts.